Methyl 2-{2-[1-(4-ethylphenyl)-5-oxopyrrolidin-3-yl]benzimidazolyl}acetate

• IUPAC Name: methyl 2-[2-[1-(4-ethylphenyl)-5-oxopyrrolidin-3-yl]benzimidazol-1-yl]acetate
• InChI: InChI=1S/C22H23N3O3/c1-3-15-8-10-17(11-9-15)24-13-16(12-20(24)26)22-23-18-6-4-5-7-19(18)25(22)14-21(27)28-2/h4-11,16H,3,12-14H2,1-2H3
• InChI Key: KIIMGLHOTSQNAF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC(=O)OC
• Molecular Formula: C22H23N3O3
• Molecular Weight: 377.4 g/mol

Description

Methyl 2-{2-[1-(4-ethylphenyl)-5-oxopyrrolidin-3-yl]benzimidazolyl}acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. This compound belongs to the family of benzimidazole derivatives, which have been extensively studied for their diverse biological activities.

Scientific Research Applications

Inhibition of TNF-alpha Expression

Methyl 2-{2-[1-(4-ethylphenyl)-5-oxopyrrolidin-3-yl]benzimidazolyl}acetate and its derivatives have been explored for their potential to inhibit TNF-alpha promoter activity in T cells. One such derivative, the methyl ester 3b, demonstrated significant potency in inhibiting TNF-alpha driven reporter gene expression in Jurkat T cells (Rether et al., 2008).

Antimicrobial and Anticancer Properties

Compounds related to Methyl 2-{2-[1-(4-ethylphenyl)-5-oxopyrrolidin-3-yl]benzimidazolyl}acetate have been synthesized and evaluated for their biological activities. These include antimicrobial and anticancer evaluations, with some compounds showing promising results against specific cancer cell lines (Salahuddin et al., 2014).

Synthesis and Characterization

Various derivatives of the compound have been synthesized and characterized. These studies focus on understanding the chemical properties and potential applications of these derivatives in different scientific and medicinal contexts (Mohamed, 2014).

Applications in Organic Chemistry

The compound and its derivatives have been used in various organic synthesis processes, contributing to the development of new synthetic routes and methods. This includes the synthesis of complex heterocyclic structures, which are of significant interest in organic chemistry (Abe et al., 1990).

Novel Structures and Drug Development

Research has also focused on developing novel structures derived from this compound, exploring their potential as drug candidates. This includes investigations into their activities against various pathogens and their suitability as antimicrobial or anticancer agents (Carcanague et al., 2002).